
Techniques for Purifying Recombinant Human
KLK7 Protein: Application Notes and Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: LK-7
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For Researchers, Scientists, and Drug Development Professionals

Introduction
Human Kallikrein-related peptidase 7 (KLK7), also known as stratum corneum chymotryptic

enzyme (SCCE), is a serine protease predominantly expressed in the epidermis. It plays a

crucial role in the physiological process of skin desquamation by degrading intercellular

cohesive structures in the stratum corneum. Dysregulation of KLK7 activity has been implicated

in various skin disorders, including atopic dermatitis and Netherton syndrome, as well as in

cancer progression. Consequently, the availability of highly purified and active recombinant

human KLK7 is essential for biochemical and structural studies, inhibitor screening, and the

development of diagnostic and therapeutic agents. This document provides detailed application

notes and protocols for the expression and purification of recombinant human KLK7.

Data Presentation
Table 1: Comparison of Recombinant Human KLK7
Protein Preparations
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Feature
Expression
System

Purity
Molecular
Mass (SDS-
PAGE)

Specific
Activity

Example 1 Pichia pastoris >90%

~30 kDa, 28

kDa, 20 kDa

(reduced)

Not specified

Example 2 HEK293 Cells >97%

~30-33 kDa

(reduced,

glycosylated)

>150

pmoles/min/µg

Example 3
NS0 (mouse

myeloma)
>95%

29 kDa and 32

kDa (reduced)
Not specified

Example 4 HEK293 Cells Not specified Not specified
>300

pmoles/min/µg

Example 5 E. coli >90%

~55 kDa (with

GST tag,

reduced)

Not specified

Signaling Pathway and Experimental Workflow
KLK7 in Skin Desquamation
KLK7 is a key enzyme in the proteolytic cascade that governs the shedding of corneocytes

from the skin surface. Its activity is tightly regulated. The pathway diagram below illustrates the

activation of KLK7 and its role in the degradation of corneodesmosomal proteins, a process

that is critical for maintaining skin homeostasis.
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1. Recombinant Expression
(e.g., P. pastoris, HEK293)

2. Harvest of Supernatant
(for secreted KLK7)

2a. Cell Lysis
(for intracellular KLK7)

3. Clarification
(Centrifugation/Filtration)

4. Capture Step
(e.g., Cation Exchange or
Affinity Chromatography)

5. Polishing Step
(e.g., Size Exclusion

Chromatography)

6. Characterization
(SDS-PAGE, Western Blot,
Activity Assay, Mass Spec)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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